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Abstract

This technical guide provides a comprehensive overview of the discovery, synthesis, and
biological evaluation of Antifungal agent 77, also identified as compound 13h. This novel
benzamide compound, substituted with a 1,2,4-oxadiazole-linked pyrazole moiety, has
demonstrated significant potential as a lead compound in the development of new antifungal
treatments. This document details the chemical synthesis, quantitative antifungal activity, and
toxicological profile of Antifungal agent 77, supported by detailed experimental protocols and
visual diagrams to facilitate understanding and replication.

Introduction

The increasing prevalence of fungal infections, coupled with the rise of drug-resistant strains,
necessitates the discovery and development of novel antifungal agents with unique
mechanisms of action. Benzamide derivatives have emerged as a promising class of
compounds with a broad spectrum of biological activities. Antifungal agent 77 (compound
13h) was developed as part of a study focused on the synthesis and biological evaluation of
new benzamide compounds.[1] This guide serves as a technical resource for researchers
interested in the further development and understanding of this promising antifungal candidate.

Chemical Profile and Synthesis
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Antifungal agent 77 is chemically known as 2-fluoro-N-(1-phenyl-3-(5-(trifluoromethyl)-1,2,4-
oxadiazol-3-yl)-1H-pyrazol-4-yl)benzamide.

Table 1: Chemical Properties of Antifungal Agent 77 (Compound 13h)

Property Value
Molecular Formula C21H1sFNsO:2
Molecular Weight 391.4 g/mol
CAS Number 2863678-89-9

The synthesis of Antifungal agent 77 is a multi-step process, which is outlined in the workflow
diagram below. The general synthesis involves the preparation of key intermediates followed by
a final condensation step.

Intermediate A Synthesis Intermediate B Synthesis Final Synthesis of Antifungal Agent 77
Starting Material 1 Starting Material 2 Intermediate A + Intermediate B
Reaction Step 1 Reaction Step 2 Condensation Reaction
Intermediate A Intermediate B Purification

Antifungal Agent 77 (Compound 13h)

Click to download full resolution via product page
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Caption: General synthetic workflow for Antifungal Agent 77.

Experimental Protocol: Synthesis of Antifungal Agent 77
(Compound 13h)

The synthesis of the series of benzamides, including compound 13h, was performed as
described by Wang et al. (2023).[1] The final step in the synthesis of compound 13h involves
the reaction of a pyrazole-amine intermediate with 2-fluorobenzoyl chloride. The detailed
procedure for the synthesis of the intermediates and the final product can be found in the
supporting information of the source publication.[1]

Biological Activity

Antifungal agent 77 has demonstrated potent antifungal activity against the plant pathogenic
fungus Pyricularia oryzae.[1] In addition to its antifungal properties, it has also been screened
for insecticidal activity against several species.

Table 2: Antifungal Activity of Antifungal Agent 77 (Compound 13h)

Fungal Species Concentration (mg/L) Inhibitory Rate (%)

Pyricularia oryzae 50 88.9

Table 3: Insecticidal Activity of Antifungal Agent 77 (Compound 13h)

Insect Species Concentration (mg/L) Mortality Rate (%)
Mythimna separata 500 30
Helicoverpa armigera 500 25
Ostrinia nubilalis 500 40
Spodoptera frugiperda 500 25

Experimental Protocol: In Vitro Antifungal Activity Assay
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The antifungal activity of compound 13h was determined using the mycelium growth rate
method.[1]

e Media Preparation: Potato dextrose agar (PDA) medium was prepared and autoclaved.

e Compound Preparation: A stock solution of the test compound in DMSO was prepared. This
was then mixed with the molten PDA to achieve the final test concentration.

¢ Inoculation: A5 mm diameter mycelial disc of the test fungus, taken from the edge of a fresh
culture, was placed in the center of the PDA plate containing the test compound.

¢ Incubation: The plates were incubated at a suitable temperature for the specific fungus until
the mycelial growth in the control plate (containing only DMSO) reached the edge of the
plate.

o Measurement: The diameter of the fungal colony was measured, and the inhibitory rate was
calculated using the formula: Inhibition rate (%) = [(Colony diameter of control - Colony
diameter of treated) / Colony diameter of control] x 100

Inoculate with Fungal Disc }—V

Incubate }—D{ Measure Colony Diameter

i Calculate Inhibitory Rate

Prepare PDA Medium
]
l Mix Compound with PDA ‘—D{ Pour Plates }—V

Prepare Compound Stock (in DMSO)

Click to download full resolution via product page
Caption: Workflow for the in vitro antifungal activity assay.

Toxicological Profile

The acute toxicity of Antifungal agent 77 was evaluated using a zebrafish embryo toxicity
assay. This assay is a common method for assessing the potential toxicity of chemical
compounds in a vertebrate model.

Table 4: Acute Toxicity of Antifungal Agent 77 (Compound 13h) in Zebrafish Embryos
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Parameter Value

LCso (mg/L) 2.43

An LCso value of 2.43 mg/L indicates that Antifungal agent 77 is toxic to zebrafish embryos at
this concentration.[1]

Experimental Protocol: Zebrafish Embryo Toxicity Assay

The acute toxicity was determined following a standard protocol for zebrafish embryo toxicity
testing.[2][3]

Embryo Collection: Healthy, fertilized zebrafish embryos were collected shortly after
spawning.

o Exposure: Embryos were placed in multi-well plates, with each well containing a specific
concentration of the test compound dissolved in embryo medium. A control group with only
embryo medium and a solvent control (if applicable) were included.

e Incubation: The plates were incubated at a controlled temperature (typically 28.5 °C) for a
period of 96 hours.

» Observation: Embryos were observed at regular intervals (e.g., 24, 48, 72, and 96 hours
post-fertilization) under a microscope for lethal endpoints such as coagulation of the embryo,
lack of heartbeat, and failure to develop.

o LCso Determination: The number of dead embryos at each concentration was recorded, and
the LCso value (the concentration that is lethal to 50% of the embryos) was calculated using
appropriate statistical methods.
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Caption: Workflow for the zebrafish embryo toxicity assay.

Mechanism of Action (Hypothesized)

The precise mechanism of action for Antifungal agent 77 has not been explicitly elucidated in
the primary literature. However, based on the chemical scaffold, some potential mechanisms
can be hypothesized. Other benzamide and 1,2,4-oxadiazole-containing compounds have
been reported to target various fungal cellular processes. One potential target for this class of
compounds is succinate dehydrogenase (SDH), an enzyme involved in the mitochondrial
electron transport chain.[4][5][6] Inhibition of SDH disrupts fungal respiration and energy
production. Another identified target for some benzamide antifungals is Sec14p, a lipid transfer
protein crucial for membrane trafficking and signaling in fungi.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pubs.acs.org [pubs.acs.org]
2. keep.eu [keep.eu]
3. mdpi.com [mdpi.com]

4. mdpi.com [mdpi.com]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b12372746?utm_src=pdf-body-img
https://www.benchchem.com/product/b12372746?utm_src=pdf-custom-synthesis
https://pubs.acs.org/doi/abs/10.1021/acsagscitech.3c00197
https://keep.eu/api/project-attachment/46110/get_file/
https://www.mdpi.com/2305-6304/12/4/255
https://www.mdpi.com/1420-3049/30/8/1851
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12372746?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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